Cas no 50618-81-0 ( )

  structure
  structure
Product name: 
CAS No:50618-81-0
MF:C12H17N3O2
MW:235.282282590866
CID:934015
PubChem ID:347861

  Chemical and Physical Properties

Names and Identifiers

    • N-butyl-2-oxo-2-(2-phenylhydrazinyl)acetamide
    • AC1L889Z
    • AG-F-70294
    • CTK4J2889
    • N-Butylaminooxalyl-N'-phenyl-hydrazin
    • NSC406764
    • NSC-406764
    • 50618-81-0
    • DTXSID00324450
    •  
    • Inchi: InChI=1S/C12H17N3O2/c1-2-3-9-13-11(16)12(17)15-14-10-7-5-4-6-8-10/h4-8,14H,2-3,9H2,1H3,(H,13,16)(H,15,17)
    • InChI Key: WJWLJELVOIDVPU-UHFFFAOYSA-N
    • SMILES: CCCCNC(=O)C(=O)NNC1=CC=CC=C1

Computed Properties

  • Exact Mass: 235.13221
  • Monoisotopic Mass: 235.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.2Ų
  • XLogP3: 2.9

Experimental Properties

  • PSA: 70.23
  • LogP: 1.90080

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